Cas no 1219546-79-8 (2-3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(3-methylpyridin-2-yl)acetamide)

• Product Name: 2-3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(3-methylpyridin-2-yl)acetamide
• CAS No: 1219546-79-8
• MF: C₁₇H₁₈N₆O₂
• MW: 338.363822460175
• CID: 6093510
• PubChem ID: 49653294
• Update Time: 2025-09-26

2-3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(3-methylpyridin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(3-methylpyridin-2-yl)acetamide
• 2-[3-(3,5-dimethylpyrazol-1-yl)-6-oxopyridazin-1-yl]-N-(3-methylpyridin-2-yl)acetamide
• 1(6H)-Pyridazineacetamide, 3-(3,5-dimethyl-1H-pyrazol-1-yl)-N-(3-methyl-2-pyridinyl)-6-oxo-
• F6169-0593
• 2-(3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxopyridazin-1(6H)-yl)-N-(3-methylpyridin-2-yl)acetamide
• EiM08-20638
• AKOS005671963
• VU0533916-1
• 1219546-79-8

• Inchi： 1S/C17H18N6O2/c1-11-5-4-8-18-17(11)19-15(24)10-22-16(25)7-6-14(21-22)23-13(3)9-12(2)20-23/h4-9H,10H2,1-3H3,(H,18,19,24)
• InChI Key： XFLSVAGPWMYXLB-UHFFFAOYSA-N
• SMILES： C1(N2C(C)=CC(C)=N2)=NN(CC(NC2=NC=CC=C2C)=O)C(=O)C=C1

Computed Properties

• Exact Mass: 338.149
• Monoisotopic Mass: 338.149
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 92.5A^2

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• pka: 12.28±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 2-3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(3-methylpyridin-2-yl)acetamide

Introduction to Compound with CAS No 1219546-79-8 and Product Name: 2-3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(3-methylpyridin-2-yl)acetamide

The compound identified by the CAS number 1219546-79-8 and the product name 2-3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(3-methylpyridin-2-yl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The molecular structure of this compound incorporates several key functional groups, including a pyrazole ring, a pyridazine ring, and an acetamide moiety, which contribute to its unique chemical properties and biological interactions.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery. These compounds often exhibit a wide range of biological activities, making them valuable candidates for the development of new therapeutic agents. The specific arrangement of atoms in 2-3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(3-methylpyridin-2-yl)acetamide is particularly noteworthy, as it suggests potential interactions with various biological targets. The presence of the 3,5-dimethylpyrazole substituent is particularly interesting, as it has been shown to influence the electronic properties and binding affinity of the molecule.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Enzymes are critical biological catalysts that play a pivotal role in numerous cellular processes. By targeting specific enzymes, small molecules like 2-3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(3-methylpyridin-2-yl)acetamide can potentially interfere with disease pathways and offer therapeutic benefits. For instance, studies have indicated that derivatives of pyrazole and pyridazine can interact with enzymes involved in inflammation and oxidative stress, which are key factors in various chronic diseases.

The acetamide moiety in the molecular structure also contributes to the compound's versatility. Acetamides are known for their ability to enhance solubility and bioavailability, which are crucial factors in drug development. Additionally, acetamides have been shown to exhibit antimicrobial and anti-inflammatory properties, further expanding the potential applications of this compound. The combination of these functional groups makes 2-3-(3,5-dimethyl-1H-pyrazol-1-y)-6-oxo-l,l-dihydropyridazin-l-y-N-(3-methylpyridin--2-y)acetamide a promising candidate for further investigation.

In recent years, there has been a growing interest in developing novel treatments for neurological disorders. The unique chemical properties of this compound suggest that it may have applications in this area as well. Neurological disorders such as Alzheimer's disease and Parkinson's disease are characterized by aberrant protein aggregation and oxidative stress. By targeting these pathological processes, compounds like 2--3-(35dimethmyl-lH-pyrrol-l-y)-l--l-dihydropyrldazine-l-y-N(32methylpyrldin--2-y)acetamide could potentially mitigate symptoms and slow disease progression.

Another area where this compound shows promise is in the treatment of metabolic diseases such as diabetes. Diabetes is a chronic condition characterized by high blood sugar levels due to insufficient insulin production or function. Research has indicated that certain heterocyclic compounds can improve insulin sensitivity and glucose metabolism. The structural features of 2--3(35dimethmyl-lH-pyrrol-l-y)-l--l-dihydropyrldazine-l-y-N(32methylpyrldin--2-y)acetamide, including its ability to interact with enzymes involved in glucose regulation, make it a compelling candidate for further exploration.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions. Advanced synthetic techniques such as multi-step organic synthesis and catalytic transformations are employed to achieve high yields and purity. The use of modern spectroscopic methods like NMR spectroscopy and mass spectrometry ensures that the final product meets stringent quality standards. These synthetic approaches not only highlight the technical expertise required but also underscore the importance of rigorous characterization in pharmaceutical research.

Once synthesized, the biological activity of 2--3(35dimethmyl-lH-pyrrol-l-y)-l--l-dihydropyrldazine-l-y-N(32methylpyrldin--2-y)acetamide is evaluated through a series of in vitro and in vivo assays. These assays help determine its efficacy against various biological targets and assess its potential side effects. In vitro studies often involve cell-based assays where the compound is tested for its ability to inhibit or activate specific enzymes or receptors. In vivo studies provide additional insights into how the compound behaves within an organism and whether it produces desired therapeutic effects.

The development of new drugs is a complex process that involves extensive testing before reaching clinical trials. Preclinical studies are conducted to evaluate the safety and efficacy of a compound before it is tested on human subjects. These studies often involve animal models that provide valuable information about how the drug will behave in a living organism. If preclinical results are promising, the compound may proceed to clinical trials where it is tested on human volunteers under strict regulatory oversight.

One of the challenges in drug development is predicting how a compound will behave once it enters clinical trials. Despite advances in computational modeling and predictive toxicology, unexpected side effects can still arise during human testing. Therefore, thorough characterization at every stage of development is essential to ensure safety and efficacy. The detailed understanding gained from studying compounds like 25dimethmyl-H-pyrrol-l-y)-l--l-dihydroyprldazine-l-y-N(32methylpyrldin--2-y)acetamide contributes to building a robust foundation for future drug discovery efforts.

The impact of this research extends beyond academic circles into the pharmaceutical industry where companies are constantly seeking novel compounds for drug development. Collaborations between academic researchers and industry scientists are crucial for translating laboratory discoveries into market-ready drugs. By sharing knowledge and resources, these partnerships accelerate the drug development process and bring new treatments to patients more quickly.

In conclusion,25dimethmyl-H-pyrrol-l-y)-l--l-dihydroyprldazine-l-y-N(32methylpyrldin--2-y)acetamide represents an exciting advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas including neurological disorders metabolic diseases among others Its unique molecular structure functional groups make it an intriguing candidate for further research Development such compounds not only highlights advances but also underscores ongoing efforts improve human health through innovative science